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Compound Overview & Handling

PqsR/LasR-IN-3 (also known as Compound 7a) is a potent inhibitor that targets the PqsR and LasR quorum

sensing systems in Pseudomonas aeruginosa [1] [2]. It also exhibits an inhibitory effect on the hERG ion

channel at a concentration of 109.01 µM [1].

CAS Number: 2581109-51-3 [1]
Purity: ≥98% [1]

Appearance: White to off-white solid powder [1]
Storage: The powder should be stored at -20°C (stable for 3 years) or 4°C (stable for 2 years). Once

in a solvent, it is best stored at -80°C for 6 months or -20°C for 1 month. It remains stable at room
temperature for a few days during shipping [1].

Solubility & Solution Preparation

The compound has a high solubility in DMSO (approximately 100 mg/mL or 321.18 mM) [1]. For in vivo

studies, here are some common formulation protocols to overcome low aqueous solubility.

Formulation
Type

Composition (by volume)
Example Preparation (from 25 mg/mL
DMSO stock)

Injection 1 [1] DMSO : Tween 80 : Saline = 10 : 5 : 85 100 µL DMSO stock + 50 µL Tween 80 +
850 µL Saline
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Formulation
Type

Composition (by volume)
Example Preparation (from 25 mg/mL
DMSO stock)

Injection 2 [1] DMSO : PEG300 : Tween 80 : Saline =

10 : 40 : 5 : 45

100 µL DMSO stock + 400 µL PEG300 +

50 µL Tween 80 + 450 µL Saline

Injection 3 [1] DMSO : Corn oil = 10 : 90 100 µL DMSO stock + 900 µL Corn oil

Oral 1 [1] Suspend in 0.5% CMC Na
(carboxymethylcellulose sodium)

Add 250 mg of compound to 100 mL of
0.5% CMC Na solution

Mechanism of Action & Experimental Evidence

PqsR/LasR-IN-3 works by antagonizing the PqsR receptor (also known as MvfR), a key regulator in the P.

aeruginosa quorum sensing system. Blocking this receptor disrupts the signaling cascade that leads to the

production of virulence factors and biofilm maturation [2] [3]. The diagram below illustrates this inhibitory

pathway.
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To assess the potency of PqsR inhibitors like PqsR/LasR-IN-3 in the lab, you can use a standard reporter

gene assay.

Protocol: Measuring PqsR Inhibition with a Reporter Assay [2]

Bacterial Strain: Use a P. aeruginosa strain (e.g., PAO1-L or PA14) that has a chromosomally

integrated transcriptional fusion of the native pqsA promoter (PpqsA) to a lux reporter gene (which
produces bioluminescence).

Compound Treatment: Grow the reporter strain in a suitable medium in the presence of your PqsR
inhibitor (PqsR/LasR-IN-3) at various concentrations. A positive control (e.g., a known PqsR agonist

like PQS) and a negative control (e.g., DMSO vehicle) should be included.
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Incubation and Measurement: Allow the culture to grow until it reaches a desired population density

(mid-log to early stationary phase). Measure the resulting bioluminescence (lux output) using a
luminometer.

Data Analysis: The level of bioluminescence is directly correlated with the activity of the pqsA
promoter. The inhibitor's potency is determined by calculating the concentration at which it reduces

bioluminescence by 50% (the IC₅₀ value) compared to the untreated control.

Frequently Asked Questions

Q1: What is the typical IC₅₀ value for PqsR/LasR-IN-3? While the exact IC₅₀ for PqsR/LasR-IN-3 was

not listed in one source [1], a closely related, highly potent compound from the same chemical series

(Compound 6f) exhibited IC₅₀ values in the low sub-micromolar range (e.g., ~0.21 µM) in P. aeruginosa

PAO1-L and PA14 reporter strains [2].

Q2: How can I confirm that the compound is working in my experiment? Beyond the reporter assay, you

can measure the downstream effects of PqsR inhibition. An effective inhibitor will significantly reduce the

production of:

Pyocyanin: The blue-green phenazine pigment, which can be extracted and measured
spectrophotometrically [2].

Alkylquinolones (AQs): Such as HHQ and PQS, which can be quantified using techniques like liquid
chromatography-mass spectrometry (LC-MS) [2].

Q3: The compound precipitated in my aqueous buffer. What should I do? This is a common issue.

Please ensure you are using one of the recommended formulations for in vivo work listed in the table above.

For in vitro cell-based assays, you can first create a concentrated stock in DMSO and then dilute it into the

culture medium. The final DMSO concentration should be kept low (typically ≤1%) to avoid toxicity to the

bacterial cells [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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